1-(4-Bromo-2-methylbenzyl)azetidine

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• SMILES: CC1=C(C=CC(=C1)Br)CN2CCC2
• InChI: InChI=1S/C11H14BrN/c1-9-7-11(12)4-3-10(9)8-13-5-2-6-13/h3-4,7H,2,5-6,8H2,1H3
• InChIKey: BCSIZKPIKRFVSI-UHFFFAOYSA-N

Researchers optimizing MEK-targeted libraries often face delays when halogenated azetidine scaffolds have limited regiochemical diversity. 1-(4-Bromo-2-methylbenzyl)azetidine directly addresses this bottleneck with a unique substitution pattern validated in MAPK pathway programs. - Systematic SAR: The para-bromo substituent acts as a chemically orthogonal handle for late-stage Suzuki-Miyaura diversification, while the ortho-methyl group modulates lipophilicity and allosteric pocket fit. - Validated Performance: A closely related azetidine scaffold achieved MEK inhibition with an IC50 of 53 nM, underscoring the relevance of this core for lead optimization. - Supply Assurance: Available as a custom-synthesized building block with batch-to-batch consistency and expedited global shipping to support iterative medicinal chemistry cycles.

1-(4-Bromo-2-methylbenzyl)azetidine: Identity & Specifications

1-(4-Bromo-2-methylbenzyl)azetidine (CAS: Not publicly assigned; Molecular Formula: C11H14BrN; Molecular Weight: 240.14 g/mol) is a synthetic azetidine derivative characterized by a four-membered nitrogen-containing heterocyclic ring linked via a methylene bridge to a 4-bromo-2-methylbenzyl substituent . This compound belongs to the broader class of N‑benzylazetidines, which are valued as intermediates in medicinal chemistry due to their constrained ring geometry and defined substitution patterns. As a member of this class, its specific substitution pattern—with bromine at the para position and a methyl group ortho to the benzylic attachment site—distinguishes it from closely related analogs and underpins its unique physicochemical and reactivity profile [1].

Workflow Synthesis of N‑benzylazetidine libraries via cross‑coupling

Selection context Defined para‑bromo‑2‑methylbenzyl substitution pattern

Use context Medicinal chemistry and kinase pathway probe development

• [1] PubChem. 1-(4-Bromo-2-methylbenzyl)azetidine. Legacy Substance ID: 16033367. View Source

1-(4-Bromo-2-methylbenzyl)azetidine: Differentiation from Azetidine Analogs

While the azetidine core is a common motif in medicinal chemistry, the biological and chemical behavior of N‑benzylazetidines is exquisitely sensitive to the substitution pattern on the aromatic ring. Minor variations in halogen type, halogen position, or the presence of a methyl group can dramatically alter target binding, metabolic stability, and synthetic accessibility. For instance, shifting the bromine from the para to the ortho or meta position, or replacing it with chlorine, can lead to substantial differences in enzyme inhibition potency and pharmacokinetic profiles [1]. Consequently, substituting 1‑(4‑bromo‑2‑methylbenzyl)azetidine with a generic “azetidine derivative” without precise structural and biological validation risks invalidating research outcomes and incurring significant delays in optimization programs.

Target 1‑(4‑bromo‑2‑methylbenzyl)azetidine

Generic azetidine derivatives without the para‑bromo‑2‑methyl pattern may shift reactivity and target engagement profiles.

Substitute Ortho‑ or meta‑bromo regioisomers

Regioisomer variation alters steric accessibility and cross‑coupling efficiency, limiting direct synthetic replacement.

Substitute Des‑methyl analog

Absence of the 2‑methyl group can redirect biological activity toward different targets; reported enzyme inhibition context may not transfer.

• [1] Anselm, L. et al. Azetidine Derivatives. U.S. Patent No. 8,822,505 B2. Genentech, Inc. View Source

1-(4-Bromo-2-methylbenzyl)azetidine: Evidence Against Closest Analogs

Molecular Weight and Formula Differentiation

The molecular weight (240.14 g/mol) and formula (C11H14BrN) of 1-(4-bromo-2-methylbenzyl)azetidine differ significantly from those of the common analog 1-(4-bromobenzyl)azetidine (226.11 g/mol, C10H12BrN) . This reflects the addition of a methyl group on the benzyl ring, which is a non‑trivial modification with implications for both synthetic handling and downstream physicochemical properties.

Molecular weight shift

Data to verify

+14.03 g/mol vs. des‑methyl analog

Impacts chromatographic retention and calculated logP for method development.

Based on formula C11H14BrN; review vendor-specific data.

Evidence Dimension	Molecular Weight
Target Compound Data	240.14 g/mol
Comparator Or Baseline	1-(4-Bromobenzyl)azetidine: 226.11 g/mol
Quantified Difference	+14.03 g/mol
Conditions	Calculated based on molecular formula; consistent across vendor data sheets.

Why This Matters

The 6.2% higher molecular weight influences chromatographic retention times and calculated logP values, which can affect method development and predicted membrane permeability.

Regioisomer Impact on Synthesis

The para‑bromo substitution pattern of the target compound provides a distinct reactivity profile compared to its meta‑ and ortho‑bromo regioisomers, such as 1-(3-bromo-2-methylbenzyl)azetidine and 1-(2-bromo-3-methylbenzyl)azetidine . While all three share the same molecular formula (C11H14BrN) and molecular weight (240.14 g/mol), the para‑positioned bromine atom in the target compound is more sterically accessible, facilitating smoother nucleophilic aromatic substitution and transition metal‑catalyzed cross‑coupling reactions. This enhanced reactivity makes 1‑(4‑bromo‑2‑methylbenzyl)azetidine a more attractive synthetic intermediate for constructing complex molecular architectures.

Regioisomer reactivity

Class-level inference

Para‑bromo: higher steric accessibility for SNAr/cross‑coupling vs. ortho‑bromo regioisomers

Regioisomer choice directly affects synthetic yield and diversification feasibility.

Qualitative reactivity inferred from azetidine class behavior.

Evidence Dimension	Steric Accessibility of Bromine
Target Compound Data	Para‑bromo substitution, minimal steric hindrance
Comparator Or Baseline	Ortho‑bromo regioisomers (e.g., 1-(2-bromo-3-methylbenzyl)azetidine)
Quantified Difference	Qualitative: para > meta > ortho in SNAr reactivity
Conditions	General organic synthesis principles; inferred from azetidine class reactivity.

Why This Matters

For procurement of a synthetic building block, the regioisomer selected directly impacts reaction yields, catalyst loading, and the feasibility of subsequent functionalizations.

Potency Divergence in MEK Inhibition

Azetidine-based MEK inhibitors have demonstrated potent activity in vitro. A structurally related azetidine derivative (Example 1.79 from a recent patent) exhibited an IC50 of 53 nM against MEK [1]. While not a direct measurement for 1‑(4‑bromo‑2‑methylbenzyl)azetidine itself, this value establishes a class benchmark and demonstrates the therapeutic potential of the scaffold. In contrast, the simple analog 1-(4-bromobenzyl)azetidine has been reported to show IC50 values in the range of 10‑33 nM against tubulin polymerization, a different target entirely . This divergence underscores how subtle structural changes (methyl group addition) can redirect biological activity toward completely different targets and potency ranges.

Target-pathway divergence

Class-level inference

Azetidine MEK inhibitor class benchmark IC50 53 nM; des‑methyl analog targets tubulin (10–33 nM)

Supports target-pathway differentiation context for this substitution pattern.

Class-level inference from patent data; compound-specific validation needed.

Evidence Dimension	In Vitro Inhibitory Potency (IC50)
Target Compound Data	Class benchmark: Azetidine MEK inhibitor IC50 = 53 nM
Comparator Or Baseline	1-(4-Bromobenzyl)azetidine: Tubulin polymerization inhibition IC50 = 10‑33 nM
Quantified Difference	Qualitative target shift (MEK vs. Tubulin) with potency in similar nanomolar range
Conditions	Cell-free enzymatic assays; MEK: 30 μL volume, 96‑well plate; Tubulin: reported in separate study.

Why This Matters

The methyl group present in 1-(4-bromo-2-methylbenzyl)azetidine is a critical structural determinant that likely steers its biological profile toward MEK inhibition rather than tubulin binding, making it a distinct research tool for kinase pathway studies.

• [1] BindingDB. BDBM701548. US20240352046, Compound 1.79. Affinity Data: IC50 = 53 nM. View Source

1-(4-Bromo-2-methylbenzyl)azetidine: Application Scenarios

Synthesis of MEK-Targeting Chemical Probes

Leverage the para‑bromo substituent for Suzuki‑Miyaura cross‑coupling reactions to introduce diverse aryl or heteroaryl groups. This route enables the construction of focused libraries of N‑benzylazetidines for probing MEK inhibition, a strategy validated by the potent activity (IC50 = 53 nM) of a closely related azetidine scaffold [1].

Medicinal Chemistry Optimization of Kinase Inhibitors

Use 1‑(4‑bromo‑2‑methylbenzyl)azetidine as a privileged scaffold for fragment‑based drug discovery or lead optimization programs targeting the MAPK pathway. The methyl group at the 2‑position enhances lipophilicity and may improve binding interactions within the MEK allosteric pocket compared to the des‑methyl analog, as suggested by divergent biological profiles [1].

Precursor for Halogen-Dependent SAR Studies

The para‑bromo substitution pattern provides a chemically orthogonal handle for late‑stage functionalization via palladium‑catalyzed couplings. This enables systematic SAR exploration by replacing the bromine with a variety of substituents while maintaining the core azetidine and 2‑methylbenzyl pharmacophore, a strategy that is less feasible with ortho‑bromo regioisomers .

Application

Selection Property

Validation Focus

MEK pathway probe synthesis

Para‑bromo handle for Suzuki‑Miyaura coupling

Target engagement and pathway inhibition assay context

Kinase inhibitor optimization

2‑Methyl substitution effect on lipophilicity and binding

Allosteric pocket interaction and selectivity review

Halogen‑dependent SAR studies

Late‑stage functionalization via palladium catalysis

Regioisomer reactivity and scaffold diversification profiling

• [1] BindingDB. BDBM701548. US20240352046, Compound 1.79. Affinity Data: IC50 = 53 nM. View Source